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Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Lanicemine (AZD6765) is a low-trapping N-methyl-D-aspartate (NMDA) receptor antagonist

that acts as a channel blocker.[1] Unlike other NMDA antagonists such as ketamine, lanicemine

exhibits rapid-acting antidepressant effects with minimal psychotomimetic side effects.[1][2]

NMDA receptors are glutamate-gated ion channels crucial for synaptic plasticity, learning, and

memory.[3] Their overactivation can lead to excitotoxicity, a process implicated in various

neurological disorders.[4]

Lanicemine-d5 is a deuterated form of Lanicemine, where five hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative

bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).[5] The near-identical

physicochemical properties to the unlabeled analyte ensure similar behavior during sample

preparation and analysis, while the mass difference allows for precise quantification.[5] This

document provides detailed protocols for the preparation of Lanicemine-d5 stock solutions for

research use.

2. Lanicemine-d5: Properties and Solubility

The physical and chemical properties of Lanicemine-d5 are nearly identical to those of

unlabeled Lanicemine. The primary difference is the molecular weight due to the deuterium

labeling.
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Table 1: Physicochemical Properties of Lanicemine and Lanicemine-d5

Property Lanicemine Lanicemine-d5 Data Source(s)

Synonyms
AZD6765, AR-R

15896AR
- [1]

Molecular Formula C₁₃H₁₄N₂ C₁₃H₉D₅N₂ [1]

Molecular Weight 198.27 g/mol ~203.30 g/mol [1]

Appearance Neat Oil Neat Oil / Solid [6]

Purity ≥95% Isotopic Purity ≥98% -

Storage (Neat) -20°C -20°C [6]

Table 2: Solubility of Lanicemine in Common Solvents

Note: The solubility of Lanicemine-d5 is expected to be highly similar to that of Lanicemine.

Solvent Approximate Solubility Data Source(s)

DMSO 30 mg/mL [6]

Ethanol ≤20 mg/mL [6]

Dimethylformamide (DMF) 5 mg/mL [6]

PBS (pH 7.2) ~3 mg/mL -

3. Signaling Pathway of Lanicemine Action

Lanicemine exerts its effect by blocking the ion channel of the NMDA receptor. This prevents

excessive influx of calcium (Ca²⁺) ions, which can trigger downstream neurotoxic cascades.[4]
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Caption: Lanicemine blocks the NMDA receptor ion channel.

4. Experimental Protocols

4.1. Required Materials and Equipment

Lanicemine-d5 (neat oil or solid)

High-purity solvents (e.g., DMSO, Ethanol, ACS grade or higher)

Sterile, nuclease-free microcentrifuge tubes or amber glass vials

Analytical balance

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator bath

4.2. Workflow for Stock Solution Preparation

The general workflow for preparing a stock solution involves accurately weighing the

compound, dissolving it in a suitable solvent, ensuring complete dissolution, and storing it

properly.
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1. Weigh Lanicemine-d5
using an analytical balance.

2. Add appropriate volume
of desired solvent (e.g., DMSO).

3. Vortex vigorously to mix.

4. Sonicate if necessary
to ensure complete dissolution.

5. Aliquot into sterile,
light-protected tubes.

6. Store at recommended
temperature (-20°C or -80°C).
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Caption: General workflow for preparing Lanicemine-d5 stock solutions.

4.3. Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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This protocol is suitable for creating a high-concentration stock for long-term storage and

subsequent dilution.

Preparation: Allow the vial of Lanicemine-d5 to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a specific amount of Lanicemine-d5 (e.g., 1 mg) into a sterile

vial.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Formula: Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))

Example for 1 mg of Lanicemine-d5 (MW ≈ 203.30 g/mol ): Volume (L) = 0.001 g /

(203.30 g/mol x 0.010 mol/L) = 0.0004919 L Volume ≈ 492 µL

Dissolution: Add the calculated volume of high-purity DMSO to the vial containing

Lanicemine-d5.

Mixing: Cap the vial tightly and vortex for 1-2 minutes until the solid is completely dissolved.

If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped

tubes to protect from light. Store aliquots as recommended in Table 3.

4.4. Protocol 2: Preparation of Working Solutions

For biological experiments, stock solutions are typically diluted into aqueous buffers or cell

culture media. It is recommended to prepare aqueous working solutions fresh for each

experiment.

Dilution: Perform a serial dilution of the high-concentration organic stock (from Protocol 1)

into the desired aqueous buffer (e.g., PBS, pH 7.2).

Solvent Consideration: Ensure the final concentration of the organic solvent (e.g., DMSO) is

minimal and does not exceed a level that may cause physiological effects in the

experimental model (typically <0.1-0.5%).
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Sterilization: If used in cell culture, the final working solution should be sterile-filtered through

a 0.22 µm filter.

5. Quantitative Data and Calculations

Table 3: Stock Solution Storage and Stability

Solution Type
Storage
Temperature

Stability Period Data Source(s)

Neat Compound -20°C ≥ 4 years -

Organic Stock (e.g.,

DMSO)
-20°C 1 month -

Organic Stock (e.g.,

DMSO)
-80°C 6 months -

Aqueous Working

Solution
4°C

≤ 1 day (prepare

fresh)
-

General guidance suggests aliquoting stock solutions to avoid repeated freeze-thaw cycles.

Table 4: Example Volumes for Lanicemine-d5 (MW ≈ 203.30 g/mol ) Stock Solutions

Desired
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 4.92 mL 24.60 mL 49.19 mL

5 mM 984 µL 4.92 mL 9.84 mL

10 mM 492 µL 2.46 mL 4.92 mL

6. Safety Precautions

Lanicemine-d5 should be handled by trained personnel in a laboratory setting.
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Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Handle the compound in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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